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Compound of Interest

Compound Name:
4,6-Dichloro-2-

(propylthio)pyrimidin-5-amine

Cat. No.: B159013 Get Quote

An In-depth Technical Guide to 4,6-Dichloro-2-(propylthio)pyrimidin-5-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine, a key intermediate in pharmaceutical synthesis. The

document details its chemical identity, physicochemical properties, and established synthesis

protocols. Furthermore, it contextualizes its significance in drug development through a

depiction of the P2Y12 receptor signaling pathway, where its end-product, Ticagrelor, acts.

Chemical Identity and Structure
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 4,6-

dichloro-2-(propylsulfanyl)pyrimidin-5-amine[1][2].

Structure:

The chemical structure is represented by the following SMILES notation:

CCCSc1nc(Cl)c(N)c(Cl)n1[2][3][4].

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine.
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Property Value Source(s)

Molecular Formula C₇H₉Cl₂N₃S [1][2][3][5][6]

Molecular Weight 238.14 g/mol [1][2][5][7][8]

Appearance

White to off-white crystalline

powder; Light pink to dark

brown liquid or semi-solid

[9][10][11][12]

Melting Point 118-122°C [9]

Boiling Point 334.1 ± 37.0 °C (Predicted) [7][12]

Density 1.44 g/cm³ [7][11][12]

Water Solubility 100 mg/L at 22°C [7][11][12]

pKa -3.46 ± 0.12 (Predicted) [7][10][11][12]

Storage Temperature

2-8°C, Keep in dark place,

Sealed in dry, Room

Temperature

[7][8][9][10][11][12]

Applications in Drug Development
4,6-dichloro-2-(propylthio)pyrimidin-5-amine is a crucial intermediate in the synthesis of

Ticagrelor[7][11][12]. Ticagrelor is an antiplatelet agent that functions as a reversible P2Y12

receptor antagonist[7][11][12]. It is used to prevent platelets from aggregating and forming

blood clots, which can lead to cardiovascular events such as heart attacks or strokes[7][12].

Role in the P2Y12 Signaling Pathway
The end-product synthesized from 4,6-dichloro-2-(propylthio)pyrimidin-5-amine, Ticagrelor,

plays a significant role in inhibiting platelet activation. The diagram below illustrates the P2Y12

signaling pathway and the inhibitory action of Ticagrelor.
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P2Y12 Signaling Pathway Inhibition by Ticagrelor
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Caption: Inhibition of the P2Y12 receptor by Ticagrelor, preventing platelet activation.
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Experimental Protocols: Synthesis
Several synthetic routes for 4,6-dichloro-2-(propylthio)pyrimidin-5-amine have been

reported. Below are two common methods.

Synthesis via Reduction of a Nitro Intermediate
This method involves the reduction of a nitropyrimidine precursor.

Synthesis Workflow 1: Reduction of Nitro Intermediate

4,6-dichloro-5-nitro-2-
(propylthio)pyrimidine

Catalytic Reduction

Catalyst (e.g., Palladium)
Hydrogen Gas or Iron in Acidic Medium

4,6-dichloro-2-(propylthio)
-pyrimidin-5-amine

Click to download full resolution via product page

Caption: Workflow for the synthesis via catalytic reduction.

Protocol:

Dissolution: 4,6-dichloro-5-nitro-2-propylsulfanyl-pyrimidine is dissolved in a suitable solvent

such as tert-Butyl methyl ether in a stainless steel autoclave.[11][12]

Catalyst Addition: A catalyst, such as a palladium-based catalyst, is introduced into the

reaction vessel.[10]

Reduction: The reduction of the nitro group to an amine is carried out using hydrogen gas

under pressure or iron in an acidic medium.[10]
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Reaction Conditions: The reaction is typically performed at an elevated temperature (e.g.,

65°C) and pressure (e.g., 10 bar).[12]

Isolation: Upon completion of the reaction, the final product, 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine, is isolated and purified.

Synthesis via Condensation and Chlorination
This alternative route involves the construction of the pyrimidine ring followed by chlorination.
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Synthesis Workflow 2: Condensation and Chlorination

Substituted aminomalonic
acid diethyl ester + Urea
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-5-aminopyrimidine
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Caption: Workflow for synthesis via condensation, chlorination, and substitution.

Protocol:

Condensation: A condensation reaction is carried out between a substituted aminomalonic

acid diethyl ester and urea to form 2,4,6-trihydroxy-5-substituted aminopyrimidine.[13]
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Chlorination: The resulting trihydroxy-pyrimidine is then subjected to a chlorination reaction,

typically using phosphorus oxychloride (POCl₃), to yield 2,4,6-trichloro-5-aminopyrimidine.

[13]

Thiol Reaction: Finally, a reaction between 2,4,6-trichloro-5-aminopyrimidine and

propanethiol is performed to introduce the propylthio group, yielding the desired product, 4,6-
dichloro-2-(propylthio)pyrimidin-5-amine.[13]

Safety and Handling
Based on available data, 4,6-dichloro-2-(propylthio)pyrimidin-5-amine is harmful if

swallowed and may cause skin and serious eye irritation.[1] It may also have long-lasting

harmful effects on aquatic life.[1] Appropriate personal protective equipment should be worn

when handling this compound, and it should be stored in a cool, dry, and well-ventilated area

away from strong oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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